1-(7H-purin-6-yl)pyrrolidine-3,4-diol
Overview
Description
1-(7H-purin-6-yl)pyrrolidine-3,4-diol, also known as Adenosine, is a purine nucleoside that is found in all living cells. It is an important molecule in many biochemical processes, including energy transfer, DNA synthesis, and cell signaling. Adenosine is also used in scientific research as a tool to study various physiological processes.
Mechanism of Action
1-(7H-purin-6-yl)pyrrolidine-3,4-diol acts on various receptors in the body, including the A1, A2A, A2B, and A3 receptors. It is involved in the regulation of various physiological processes, including blood flow, heart rate, and neurotransmitter release.
Biochemical and Physiological Effects:
1-(7H-purin-6-yl)pyrrolidine-3,4-diol has various biochemical and physiological effects on the body. It can cause vasodilation, decrease heart rate, and inhibit neurotransmitter release. It is also involved in the regulation of immune function and inflammation.
Advantages and Limitations for Lab Experiments
1-(7H-purin-6-yl)pyrrolidine-3,4-diol has various advantages and limitations for lab experiments. It is a useful tool for studying various physiological processes, but it can also have off-target effects and can be difficult to work with due to its instability.
Future Directions
There are many future directions for research involving 1-(7H-purin-6-yl)pyrrolidine-3,4-diol. Some potential areas of research include the development of new drugs that target 1-(7H-purin-6-yl)pyrrolidine-3,4-diol receptors, the study of 1-(7H-purin-6-yl)pyrrolidine-3,4-diol's role in various diseases, and the development of new methods for synthesizing and working with 1-(7H-purin-6-yl)pyrrolidine-3,4-diol in the lab.
In conclusion, 1-(7H-purin-6-yl)pyrrolidine-3,4-diol is an important molecule in many biochemical processes and is used in scientific research to study various physiological processes. It has various advantages and limitations for lab experiments and has many potential future directions for research.
Synthesis Methods
1-(7H-purin-6-yl)pyrrolidine-3,4-diol can be synthesized through various methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of various chemicals to create 1-(7H-purin-6-yl)pyrrolidine-3,4-diol, while enzymatic synthesis involves the use of enzymes to catalyze the formation of 1-(7H-purin-6-yl)pyrrolidine-3,4-diol.
Scientific Research Applications
1-(7H-purin-6-yl)pyrrolidine-3,4-diol is used in scientific research to study various physiological processes, including the cardiovascular system, the nervous system, and the immune system. It is used as a tool to study the effects of different drugs and to understand the mechanisms involved in various diseases.
properties
IUPAC Name |
1-(7H-purin-6-yl)pyrrolidine-3,4-diol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N5O2/c15-5-1-14(2-6(5)16)9-7-8(11-3-10-7)12-4-13-9/h3-6,15-16H,1-2H2,(H,10,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJLBMKVJAMEROU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1C2=NC=NC3=C2NC=N3)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(7H-purin-6-yl)pyrrolidine-3,4-diol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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